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Compound of Interest

N-(1H-indol-3-
Compound Name: _
ylmethyl)cyclohexanamine

cat. No.: B1220182

Technical Dossier: N-(1H-indol-3-
ylmethyl)cyclohexanamine

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of N-(1H-indol-3-
ylmethyl)cyclohexanamine, focusing on its fundamental chemical properties. The information
is presented to be readily accessible for research and development purposes.

Physicochemical Properties

The core quantitative data for N-(1H-indol-3-ylmethyl)cyclohexanamine is summarized in the
table below. This information is essential for experimental design, including reaction
stoichiometry, solution preparation, and analytical characterization.

Parameter Value Reference
Molecular Formula CisH20N:2 [1112]
Molecular Weight 228.33 g/mol [1][2]
Alternate Molecular Weight 228.340 g/mol [3]
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Chemical Structure

The molecular structure of N-(1H-indol-3-ylmethyl)cyclohexanamine is depicted in the
following diagram. The structure consists of an indole moiety linked via a methylene bridge to
the nitrogen atom of a cyclohexylamine group.

Molecular structure of N-(1H-indol-3-ylmethyl)cyclohexanamine.

Experimental Protocols and Further Data

Detailed experimental protocols, such as synthesis procedures and analytical methods (e.g.,
HPLC, NMR spectroscopy), are crucial for the practical application and study of this compound.
At present, peer-reviewed, detailed experimental methodologies for the synthesis and analysis
of N-(1H-indol-3-yImethyl)cyclohexanamine are not available in the public domain resources
accessed.

Similarly, information regarding its biological activity, such as its engagement in specific
signaling pathways or its pharmacological profile, is not sufficiently detailed to generate the
requested visualizations. For researchers interested in the potential applications of this
molecule, further investigation into specialized chemical and pharmacological literature is
recommended.

For analytical purposes, a reverse-phase HPLC method has been suggested for N-Cyclohexyl-
1H-indole-3-methylamine, utilizing a mobile phase of acetonitrile, water, and phosphoric acid.
For mass spectrometry applications, formic acid can be substituted for phosphoric acid[3].

Further research would be necessary to delineate any specific signaling pathways or to provide
detailed experimental workflows beyond this general analytical guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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